Cas no 13241-28-6 (Chrysophanol 8-O-glucoside)
Chrysophanol 8-O-glucoside structure
Product Name:Chrysophanol 8-O-glucoside
CAS No:13241-28-6
MF:C21H20O9
MW:416.378107070923
MDL:MFCD20260508
CID:188865
PubChem ID:442731
Update Time:2025-04-19
Chrysophanol 8-O-glucoside Chemical and Physical Properties
Names and Identifiers
-
- Chrysophanol 8-O-beta-D-glucoside
- Pulmatin
- Chrysophanol-8-O-β-D-glucopyranoside
- 1-hydroxy-3-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione
- Chrysophanol 8-O-glucoside
- 8-O-D-glucopyranosyl-1-hydroxy-3-methylanthraquinone
- Chryohol-8-O-Beta-D-glucoyroide
- chrysophanein
- Chrysophanol 8-glucoside
- Chrysophanol-8-O-Beta-D-glucopyranoside
- [ "" ]
- Chrysophal 8-O-glucoside
- Chrysophanol-8-O-β-D- glucoside
- Chryohol-8-O-β-D-glucoyroide,Chrysophanol 8-O-beta-D-glucoside
- 5D9G301STW
- Chrysophanol-8-O-
- A-D-glucopyranoside
- LMPK13040007
- Chrysophanol 8-O-beta-D-glucopyranoside
- 4
- Chrysophanol glucoside
- 9,10-Anthracenedione, 8-(beta-D-glucopyranosyloxy)-1-hydroxy-3-methyl-
- CHEMBL443804
- Chrysophanol8-O-glucoside
- 9,10-ANTHRACENEDIONE, 8-(.BETA.-D-GLUCOPYRANOSYLOXY)-1-HYDROXY-3-METHYL-
- GLUCOPYRANOSIDE, 8-HYDROXY-6-METHYL-1-ANTHRAQUINONYL
- ANTHRAQUINONE, 8-(.BETA.-D-GLUCOPYRANOSYLOXY)-1-HYDROXY-3-METHYL-
- MS-27238
- CS-0022597
- CHRYSOPHANOL 8-O-.BETA.-D-GLUCOPYRANOSIDE
- 8-(beta-D-glucopyranosyloxy)-1-hydroxy-3-methyl-9,10-anthraquinone
- 8-hydroxy-6-methyl-9,10-dioxo-9,10-dihydroanthracen-1-yl beta-D-glucopyranoside
- Chrysophanol-8-beta-D-glucoside
- Chrysophanol-8-O-glucoside
- AKOS032948547
- CHRYSOPHANOL-8-.BETA.-D-GLUCOSIDE
- O-.BETA.-D-GLUCOPYRANOSYLCHRYSOPHANOL
- 1-hydroxy-3-methyl-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione
- HY-N2395
- UNII-5D9G301STW
- 1-Hydroxy-3-methyl-8-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)anthracene-9,10-dione
- Chrysophanol-8-glucoside
- CHRYSOPHANOL-8-O-.BETA.-D-GLUCOSIDE
- F17668
- GLUCOPYRANOSIDE, 8-HYDROXY-6-METHYL-1-ANTHRAQUINONYL, .BETA.-D-
- CHEBI:3688
- CHRYSOPHANOL-8-MONO-.BETA.-D-GLUCOSIDE
- Q27106165
- DTXSID60157529
- 13241-28-6
- MFCD20260508
- NS00094742
- FT-0775394
- DA-51886
- Chrysophanol 8-O-glucoside; 9,10-Anthracenedione, 8-(ss-D-glucopyranosyloxy)-1-hydroxy-3-methyl- (9CI, ACI); 8-(ss-D-Glucopyranosyloxy)-1-hydroxy-3-methyl-9,10-anthracenedione (ACI); Anthraquinone, 8-(ss-D-glucopyranosyloxy)-1-hydroxy-3-methyl- (8CI); Glucopyranoside, 8-hydroxy-6-methy
- SCHEMBL25257975
-
- MDL: MFCD20260508
- Inchi: 1S/C21H20O9/c1-8-5-10-14(11(23)6-8)18(26)15-9(16(10)24)3-2-4-12(15)29-21-20(28)19(27)17(25)13(7-22)30-21/h2-6,13,17,19-23,25,27-28H,7H2,1H3/t13-,17-,19+,20-,21-/m1/s1
- InChI Key: WMMOMSNMMDMSRB-JNHRPPPUSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=CC2C(C3C=C(C)C=C(C=3C(C1=2)=O)O)=O
Computed Properties
- Exact Mass: 416.11100
- Monoisotopic Mass: 416.11073221 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 416.4
- XLogP3: 1.3
- Topological Polar Surface Area: 154
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.6±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 763.2±60.0 °C at 760 mmHg
- Flash Point: 272.8±26.4 °C
- Refractive Index: 1.702
- PSA: 153.75000
- LogP: -0.34530
- Vapor Pressure: No data available
Chrysophanol 8-O-glucoside Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
Chrysophanol 8-O-glucoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN99410-20mg |
Chrysophanol 8-O-glucoside |
13241-28-6 | >=98% | 20mg |
$320 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1026-20mg |
Chrysophanol 8-O-glucoside |
13241-28-6 | HPLC≥98% | 20mg |
¥3200元 | 2023-09-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C873546-5mg |
Chrysophanol-8-O-β-D-glucopyranoside |
13241-28-6 | 95% | 5mg |
¥837.00 | 2022-09-02 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL84206-5MG |
Chrysophanol 8-glucoside |
13241-28-6 | 5mg |
¥4499.24 | 2025-01-16 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S0381-1 mg |
Chrysophanol 8-O-glucoside |
13241-28-6 | 98.86% | 1mg |
¥2327.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S0381-5 mg |
Chrysophanol 8-O-glucoside |
13241-28-6 | 98.86% | 5mg |
¥4737.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S0381-10 mg |
Chrysophanol 8-O-glucoside |
13241-28-6 | 98.86% | 10mg |
¥8193.00 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0350-20mg |
Chrysophanol-8-glucoside |
13241-28-6 | 98% | 20mg |
$260 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0350-10mg |
Chrysophanol-8-glucoside |
13241-28-6 | 98% | 10mg |
$170 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn4492-20mg |
Chrysophanol-8-O-β-D-glucopyranoside |
13241-28-6 | 98% | 20mg |
¥4044.00 | 2023-09-07 |
Chrysophanol 8-O-glucoside Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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